Cas no 83567-02-6 (2-Cyclohexen-1-one,2-hydroxy-4,4,6,6-tetramethyl-3-nitro-)

• Product name: 2-Cyclohexen-1-one,2-hydroxy-4,4,6,6-tetramethyl-3-nitro-
• CAS No: 83567-02-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 725843
• PubChem ID: 3019205

2-Cyclohexen-1-one,2-hydroxy-4,4,6,6-tetramethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-hydroxy-4,4,6,6-tetramethyl-3-nitro-
• 2-hydroxy-4,4,6,6-tetramethyl-3-nitrocyclohex-2-en-1-one
• 2-Hydroxy-4,4,6,6-tetramethyl-3-nitro-2-cyclohexen-1-one
• 2-Cyclohexen-1-one, 2-hydroxy-4,4,6,6-tetramethyl-3-nitro-
• PCG5VBE9AP
• EINECS 280-487-6
• DTXSID701003569
• NS00058288
• 83567-02-6
• SCHEMBL11039058

• Inchi： InChI=1S/C10H15NO4/c1-9(2)5-10(3,4)8(13)6(12)7(9)11(14)15/h12H,5H2,1-4H3
• InChI Key： XUKDJCXTIFFHIE-UHFFFAOYSA-N
• SMILES： CC1(CC(C(=O)C(=C1[N+](=O)[O-])O)(C)C)C

Computed Properties

• Exact Mass: 213.1
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.21
• Boiling Point: 291.2°C at 760 mmHg
• Flash Point: 120°C
• Refractive Index: 1.519